Formation of a genuine chemical bond between two similar charged fragments is beyond expectation. Any such interaction generally lies in the realm of non-covalent interaction. Herein, formation of a strong dative covalent bond between two anionic fragments is reported for the first time. Calculation using ab initio coupled cluster theory reveals the formation of unprecedented strong H3Be‑ ← X‑ (X‑ = CH3‑, CN‑, OH‑, F‑) dative covalent bond. The calculated bond dissociation energies in polar solvents are significant which indicates the possibility of their experimental realization.

Structural and interfacial interactions between protonated water clusters and benzene, coronene or dodecabenzocoronene are studied within DFT and SAPT0 framework using electron density topography and non-covalent interactions index analyses.

Investigation of the structural evolution and bonding properties of thallium hydrides reveal non-classical structures with multi-center bonds. The stability of hydrides and their aromaticity are examined, providing insights into the chemistry of heavy Group 13 elements.

The effect of roughness and thickness of alumina layers, mimicking the passivation layer commonly used in dye-sensitized photoelectrodes, on the molecular adsorption of P1 dye, 4-(bi(4-(2,2-dicyano-vinyl)-thiophene-2-yl]-phenyl]-aminobenzoic acid) has been studied using surface-sensitive vibrational sum frequency generation spectroscopy (VSFG). The VSFG spectra reveal the formation of poorly ordered dye layers on relatively rough surfaces while XPS measures a higher dye loading. Furthermore, these poorly ordered dye molecules are responsible for the generation of trapped electronic states as probed by successive photoluminescence (PL) measurements. The combined VSFG, XPS and PL measurements provide complementary spectral information on ordering of the adsorbed dyes, their density on the surface and electronic states of the adsorbed monolayer.

The porous transport layer (PTL) plays an integral role for the mass transport in polymer electrolyte membrane (PEM) electrolyzers. In this work, a stochastic reconstruction method of titanium felt-based PTLs is applied and combined with the Lattice Boltzmann method (LBM). The aim is to parametrically investigate the impact of different PTL structures on the transport of oxygen. The structural characteristics of a reconstructed PTL agree well with experimental investigations. Moreover, the impact of PTL porosity, fiber radius, and anisotropy parameter on the structural characteristics of PTLs are analyzed, and their impact on oxygen transport are elucidated by LBM. Eventually, a customized graded PTL is reconstructed, exhibiting almost optimal mass transport performance for the removal of oxygen. The results show that a higher porosity, larger fiber radius, and smaller anisotropy parameter facilitate the formation of oxygen propagation pathways. By tailoring the fiber characteristics and thus optimizing the PTLs, guidelines for the optimal design and manufacturing can be obtained for large-scale PTLs for electrolyzers.

Stationary points for the full dimensional (H2CO)2+OH potential energy surface and quasi-classical and ring polymer molecular dynamics reactive rate constants.

series of chiral salts with a substituent based on (1 S)-endo-(−)-borneol in the pyrrolidinium cation and containing six different anions, namely, Cl−, [BF4]−,[PF6]−, [OTf]−, [NTf2]−, [NPf2]− and [C4FS]−, was efficiently prepared, identified, and extensively characterized by various methods. Chiral ionic liquids with [NTf2]− and [NPf2]− anions were used as solvents in the Diels-Alder reaction.

The experimentally observed regio- and diastereoselectivities of insertion reactions of methylenecyclopropanes into the Ti−C bond of differently α-substituted titanaaziridines, which are regarded as the C−C bond-forming key-step of corresponding titanium-catalyzed hydroaminoalkylation reactions, is understood by comprehensive hybrid density functional theory calculations for multiple conformers.

The production of hydrogen peroxide (H2O2) is a key parameter for the performance of pulsed discharges submerged in water utilized as advanced oxidation process. So far, any related assessment of the underlying mechanism was conducted for the application of several hundred discharges, which did not allow for a correlation with physical processes. Moreover, the production was rarely investigated depending on water conductivity as one of the most important parameters for the development of submerged discharges. Accordingly, H2O2 generation was investigated here for individual single discharge events instigated with 100ns high-voltage pulses in water with three different conductivities and was associated with the discharge development, i.e. spatial expansion and dissipated electrical energy. The approach necessitated the improvement of an electrochemical flow injection analysis based on the reaction of Prussian-blue with H2O2. H2O2 concentrations were quadratically increasing with propagation time and stable for different water conductivities. H2O2 production per unit volume of a discharge was constant over time with an estimated rate constant of 3.2mol·m-1·s-1, averaged over the cross-sectional area of all discharge filaments. However, the individually dissipated energy increased with conductivity, hence, the production efficiency decreased from 6.1g·kWh-1 to 1.4g·kWh-1, which was explained by increased resistive losses within the bulk liquid.

Under dynamic nuclear polarization for NMR signal enhancement, cross-relaxation transfer induced by select dynamic groups is exploited by SCREAM-DNP. The authors present an approach where they additionally reintroduce the homonuclear dipolar coupling with frequency-selective rotational resonance during SCREAM-DNP. This serial polarization transfer increases sensitivity and boosts the spectral specificity.